Cas no 2098068-52-9 (3-Chloro-1-(3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one)

• Product Name: 3-Chloro-1-(3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one
• CAS No: 2098068-52-9
• MF: C₉H₁₃ClF₃NO₂
• MW: 259.653232336044
• CID: 5726246
• PubChem ID: 121203272
• Update Time: 2025-06-10

3-Chloro-1-(3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2098068-52-9
• AKOS026711514
• starbld0027699
• 3-chloro-1-(3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one
• F1907-7151
• 3-chloro-1-[3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one
• 3-Chloro-1-(3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one

• Inchi： 1S/C9H13ClF3NO2/c1-16-8(9(11,12)13)3-5-14(6-8)7(15)2-4-10/h2-6H2,1H3
• InChI Key： IOWDGVXBZMMLRM-UHFFFAOYSA-N
• SMILES： ClCCC(N1CCC(C(F)(F)F)(C1)OC)=O

Computed Properties

• Exact Mass: 259.0586908g/mol
• Monoisotopic Mass: 259.0586908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-Chloro-1-(3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one

Comprehensive Overview of 3-Chloro-1-(3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one (CAS No. 2098068-52-9)

3-Chloro-1-(3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one (CAS No. 2098068-52-9) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound features a unique pyrrolidine scaffold modified with methoxy and trifluoromethyl groups, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure combines a chloro substituent with a propan-1-one moiety, offering versatile reactivity for further chemical transformations.

The growing interest in trifluoromethylated compounds has positioned this molecule as a subject of intense study. Researchers are particularly drawn to its potential in drug discovery, where the trifluoromethyl group enhances metabolic stability and bioavailability. Recent trends in medicinal chemistry highlight the importance of such fluorinated building blocks, as evidenced by the surge in publications and patents involving similar structures. The compound's CAS No. 2098068-52-9 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases.

From a synthetic perspective, 3-Chloro-1-(3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one offers multiple advantages. Its pyrrolidine core is a common motif in FDA-approved drugs, particularly those targeting central nervous system disorders. The incorporation of a methoxy group at the 3-position introduces stereochemical complexity, which is increasingly relevant in asymmetric synthesis. This aligns with current industry demands for chiral intermediates that can improve drug efficacy while reducing side effects.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the structural integrity and purity required for research applications. Stability studies under various conditions (temperature, humidity) are frequently conducted, as these data points are crucial for process development and scale-up considerations in contract manufacturing organizations.

The commercial availability of CAS 2098068-52-9 through specialty chemical suppliers has expanded its utility across multiple disciplines. In material science, derivatives of this compound have shown promise as precursors for functional polymers with unique surface properties. The electron-withdrawing nature of the trifluoromethyl group contributes to enhanced thermal stability in polymeric applications—a property highly sought after in high-performance materials.

Environmental and safety profiles of 3-Chloro-1-(3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one follow standard laboratory handling protocols. While not classified as hazardous under major regulatory frameworks, proper ventilation and personal protective equipment are recommended during manipulation. These precautions align with the pharmaceutical industry's increasing focus on green chemistry principles and workplace safety standards.

Future research directions may explore the compound's potential in bioconjugation chemistry or as a building block for PROTAC molecules—an emerging therapeutic modality. The presence of both reactive chloro and carbonyl functionalities enables diverse derivatization strategies. Such applications are particularly relevant given the current emphasis on targeted protein degradation technologies in oncology research.

For researchers seeking detailed technical specifications, the scientific literature contains numerous references to analogs of 3-Chloro-1-(3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one. Comparative studies often examine the impact of varying the pyrrolidine substitution pattern on biological activity—a key consideration in structure-activity relationship (SAR) investigations. These studies frequently appear in journals specializing in medicinal chemistry and heterocyclic compounds.

Supply chain transparency for CAS 2098068-52-9 remains essential, with manufacturers providing certificates of analysis that include residual solvent profiles and heavy metal content. This level of documentation meets the stringent requirements of preclinical development stages, where impurity control directly impacts toxicology outcomes. The compound's shelf life and storage conditions (-20°C under inert atmosphere) are additional critical parameters for end users.

In summary, 3-Chloro-1-(3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one represents a sophisticated chemical tool with cross-disciplinary relevance. Its structural features address multiple contemporary challenges in synthetic chemistry, from the development of fluorinated pharmaceuticals to advanced material precursors. As research into pyrrolidine derivatives continues to expand, this compound will likely maintain its position as a valuable asset in the medicinal chemist's toolkit.